Cas no 243665-13-6 (2-Propenamide, N-methoxy-3-(4-methoxyphenyl)-N-methyl-, (2E)-)

• Product Name: 2-Propenamide, N-methoxy-3-(4-methoxyphenyl)-N-methyl-, (2E)-
• CAS No: 243665-13-6
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 1416845
• PubChem ID: 15397175
• Update Time: 2025-09-22

2-Propenamide, N-methoxy-3-(4-methoxyphenyl)-N-methyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-methoxy-3-(4-methoxyphenyl)-N-methyl-, (2E)-
• (2E)-N-methoxy-3-(4-methoxyphenyl)-N-methylprop-2-enamide
• 243665-13-6
• MFCD14707558
• (E)-N-methoxy-3-(4-methoxyphenyl)-N-methyl-prop-2-enamide
• AKOS040768113
• (e)-n-methoxy-3-(4-methoxyphenyl)-n-methylacrylamide
• starbld0033290
• SCHEMBL6254356
• SCHEMBL6254360
• (E)-N-methoxy-3-(4-methoxyphenyl)-N-methylprop-2-enamide
• 118709-31-2

• Inchi： 1S/C12H15NO3/c1-13(16-3)12(14)9-6-10-4-7-11(15-2)8-5-10/h4-9H,1-3H3/b9-6+
• InChI Key： RAYSPHJSCYDDPW-RMKNXTFCSA-N
• SMILES： O(C)C1C=CC(/C=C/C(N(C)OC)=O)=CC=1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.8Ų